Cas no 1335-23-5 (Cuprous iodide)

• Product Name: Cuprous iodide
• CAS No: 1335-23-5
• MF: CuI
• MW: 190.4504737854
• CID: 41284
• Update Time: 2025-06-14

Cuprous iodide Chemical and Physical Properties

Names and Identifiers

• Cuprous iodide
• COPPER IODIDE
• Copper(I) Iodide
• Einecs 215-625-6
• Copperiodide
• Copper(I) Iodide,97%
• Cuprous iodide,1335-23-5
• Copper iodide (9CI, ACI)

• Inchi： 1S/Cu.HI/h;1H/q+1;/p-1
• InChI Key： LSXDOTMGLUJQCM-UHFFFAOYSA-M
• SMILES： [Cu]I

Computed Properties

• Exact Mass: 189.83400
• Monoisotopic Mass: 189.834069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0.00000
• LogP: 0.88320
• Vapor Pressure: No data available

Cuprous iodide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 22-36/37/38-50/53
• Safety Instruction： 22-24/25-26-61
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal salts Transition metal iodides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Cuprous iodide

Comprehensive Overview of Cuprous Iodide (CAS No. 1335-23-5): Properties, Applications, and Innovations

Cuprous iodide (chemical formula: CuI), identified by its CAS number 1335-23-5, is an inorganic compound widely recognized for its unique chemical and physical properties. This white or off-white crystalline solid is insoluble in water but dissolves in solutions containing iodide ions, forming complexes. Its high thermal stability and semiconductor characteristics make it a valuable material in advanced technologies, including optoelectronics and catalysis. Researchers and industries frequently search for terms like "Cuprous iodide uses", "CuI solubility", and "CAS 1335-23-5 applications", reflecting its growing relevance in scientific and industrial domains.

The compound's structure consists of copper(I) ions coordinated tetrahedrally by iodide ions, contributing to its exceptional optical properties. Cuprous iodide exhibits a wide bandgap (~3.1 eV), making it suitable for ultraviolet (UV) light detection and transparent conductive films. Recent studies highlight its role in perovskite solar cells, where it serves as a hole-transporting layer, addressing the demand for "sustainable energy materials". This aligns with global trends toward renewable energy solutions, a topic dominating searches like "green chemistry compounds" and "eco-friendly semiconductors".

In organic synthesis, Cuprous iodide acts as a catalyst for cross-coupling reactions, such as the Sonogashira and Heck reactions. Its efficiency in forming carbon-carbon bonds has spurred interest in "CuI catalysis mechanisms" and "1335-23-5 in pharmaceuticals". The compound's low toxicity compared to other copper halides further enhances its appeal for drug development, resonating with queries like "biocompatible catalysts". Additionally, its antimicrobial properties are explored for medical device coatings, linking to popular searches on "antibacterial materials".

From a manufacturing perspective, Cuprous iodide is synthesized through direct combination of copper and iodine or via metathesis reactions. Quality control focuses on purity levels, often referenced in searches like "high-purity CuI suppliers". The compound's nanoparticulate form has gained traction for its enhanced surface area, driving inquiries into "nano-CuI applications" and "1335-23-5 nanoparticle synthesis". Innovations in colloidal synthesis methods have further expanded its utility in printed electronics, a field frequently associated with "flexible electronics materials".

Environmental and safety considerations are critical when handling Cuprous iodide. While it exhibits lower reactivity than other copper compounds, proper storage away from light and moisture is essential to maintain stability. This aligns with industry searches for "stable inorganic compounds" and "safe chemical storage practices". Regulatory compliance, particularly in regions with stringent chemical guidelines, often prompts queries like "CAS 1335-23-5 regulations", emphasizing the need for transparent safety data.

The future of Cuprous iodide lies in its integration with emerging technologies. For instance, its piezoelectric properties are being investigated for energy harvesting devices, connecting to trending topics like "self-powered sensors". Similarly, its role in quantum dot synthesis responds to the surge in "nanomaterials for displays" searches. As research continues, CAS 1335-23-5 remains at the forefront of material science innovation, bridging gaps between academia and industrial applications.

In summary, Cuprous iodide (1335-23-5) exemplifies versatility across multiple disciplines. Its applications span from renewable energy to biomedical engineering, driven by its tunable properties and compatibility with sustainable practices. By addressing high-traffic search terms such as "CuI in solar cells" and "copper iodide catalysis", this overview underscores the compound's significance in solving modern technological challenges while adhering to safety and environmental standards.